(1R,2S,3S,5S)-8-(3-Iodoprop-2-en-1-yl)-3-(4-methylphenyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid

• IUPAC Name: (1R,2S,3S,5S)-8-(3-iodoprop-2-enyl)-3-(4-methylphenyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• InChI: InChI=1S/C18H22INO2/c1-12-3-5-13(6-4-12)15-11-14-7-8-16(17(15)18(21)22)20(14)10-2-9-19/h2-6,9,14-17H,7-8,10-11H2,1H3,(H,21,22)/t14-,15+,16+,17-/m0/s1
• InChI Key: XVDZDVGZYIHARA-HZMVEIRTSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC3CCC(C2C(=O)O)N3CC=CI
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H]2C[C@@H]3CC[C@H]([C@H]2C(=O)O)N3CC=CI
• Molecular Formula: C18H22INO2
• DSSTOX Substance ID: DTXSID80723942
• Molecular Weight: 411.3 g/mol
• CAS RN: 311351-26-5

Description

Precursor for PET tracer [11C]-PE2I

Scientific Research Applications

Brain Imaging Agents

Andersen, Wang, Thompson, and Neumeyer (1997) synthesized potential hydroxy metabolites of brain imaging agents related to the compound . These metabolites are significant for brain imaging technologies, enhancing our understanding of brain functions and disorders (Andersen et al., 1997).

Asymmetrical Syntheses

Martens and Lübben (1991) described the synthesis of enantiomerically pure bicyclic pyrrolidine derivatives from similar compounds. These derivatives are crucial for asymmetrical syntheses in pharmaceutical and chemical research (Martens & Lübben, 1991).

Synthesis of Analogues

Kubyshkin, Mykhailiuk, Ulrich, and Komarov (2009) focused on synthesizing a conformationally rigid analogue of 2-amino- adipic acid, which is structurally related to the compound . These analogues have potential applications in biochemistry and pharmacology (Kubyshkin et al., 2009).

Proline Analogue Synthesis

Casabona, Jiménez, and Cativiela (2007) synthesized a new proline analogue with a bicyclic structure, again derived from compounds similar to the one . Such analogues are important in peptide and protein research (Casabona et al., 2007).

Dipeptide Isosteres

Cini et al. (2002) synthesized new molecular scaffolds derived from tartaric acid and α‐amino acids, closely related to the compound of interest. These scaffolds are significant in the development of dipeptide isosteres in medicinal chemistry (Cini et al., 2002).

Constrained Dipeptide Isosteres

Guarna et al. (1999) discussed the synthesis of conformationally constrained dipeptide isosteres based upon enantiopure 3-Aza-6,8-dioxabicyclo[3.2.1]octane-7-carboxylic Acid. These isosteres are used in the study of protein structure and function (Guarna et al., 1999).